(2-Chlorophenyl)(4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)methanone
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Description
The compound (2-Chlorophenyl)(4-((furan-2-ylmethyl)sulfonyl)piperidin-1-yl)methanone, also known as CP-47,497, is a synthetic cannabinoid that has been widely studied for its potential therapeutic applications. This compound has been found to have a high affinity for the CB1 receptor, which is involved in the regulation of various physiological processes, including pain perception, appetite, and mood.
Scientific Research Applications
Synthesis and Structural Analysis
Corrosion Inhibition : A study demonstrated the use of a novel organic compound, closely related to the queried chemical, for preventing mild steel corrosion in acidic media. This compound proved to be an effective mixed-type inhibitor, with electrochemical studies confirming its efficiency (Singaravelu & Bhadusha, 2022) Study on 4-(4-Aminobenzene-1-sulfonyl)piperazin-1-yl)(furan-2-yl)methanone for the Prevention of Corrosion on Mild Steel in Acidic Medium.
Antimicrobial Activity : Derivatives of the queried compound were synthesized and evaluated for their in vitro antibacterial and antifungal activities. Some compounds exhibited significant antimicrobial activity, suggesting potential for further research in developing new antimicrobial agents (Mallesha & Mohana, 2014) Synthesis and in vitro antimicrobial activity of 2,4-difluorophenyl (piperidin-4-yl)methanone oxime derivatives.
Crystal Structure Analysis : The structural characterization of compounds related to the queried chemical highlights their potential in material science and pharmaceutical research. For instance, the crystal structure of a related compound provided insights into its molecular geometry, which is crucial for understanding its reactivity and interaction with other molecules (Girish et al., 2008) Synthesis and Crystal Structure of [1-(Toluene-4-Sulfonyl)-Piperidin-4-yl]-Methanol.
Potential Therapeutic Applications
- Anti-inflammatory and Antibacterial Agents : Novel pyrazoline derivatives, structurally similar to the queried compound, were synthesized and found to exhibit significant anti-inflammatory and antibacterial activities. This demonstrates the potential of such compounds in developing new therapeutic agents (Ravula et al., 2016) Microwave Assisted Synthesis, Biological Evaluation and Docking Studies of Novel Pyrazoline Derivatives as Potent Antiinflammatory and Antibacterial Agents.
properties
IUPAC Name |
(2-chlorophenyl)-[4-(furan-2-ylmethylsulfonyl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO4S/c18-16-6-2-1-5-15(16)17(20)19-9-7-14(8-10-19)24(21,22)12-13-4-3-11-23-13/h1-6,11,14H,7-10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODHLBCKAKVWYCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1S(=O)(=O)CC2=CC=CO2)C(=O)C3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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